Cas no 765213-67-0 (2,5-Difluorobenzenesulfonic acid)

2,5-Difluorobenzenesulfonic acid structure
765213-67-0 structure
Product name:2,5-Difluorobenzenesulfonic acid
CAS No:765213-67-0
MF:C6H4F2O3S
MW:194.16
CID:5066396
PubChem ID:21557166

2,5-Difluorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-DIFLUOROBENZENE-1-SULFONIC ACID
    • 2,5-Difluorobenzenesulfonic acid
    • Inchi: 1S/C6H4F2O3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,(H,9,10,11)
    • InChI Key: CNPUEAMWQSQQEM-UHFFFAOYSA-N
    • SMILES: C1(S(O)(=O)=O)=CC(F)=CC=C1F

Computed Properties

  • Exact Mass: 193.98492148g/mol
  • Monoisotopic Mass: 193.98492148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8Ų
  • XLogP3: 1.1

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